Cas no 915920-56-8 (3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline)

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline structure

915920-56-8 structure

Product Name:3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline

CAS No:915920-56-8

MF:C₁₅H₁₃N₃O

MW:251.283222913742

MDL:MFCD08691836

CID:1086637

PubChem ID:17604825

Update Time:2025-04-20

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline Chemical and Physical Properties

Names and Identifiers

- 3-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)aniline
- 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]aniline
- 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]aniline(SALTDATA: FREE)
- 915920-56-8
- BS-36482
- MFCD08691836
- DTXSID50589714
- AKOS004121196
- 3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline
- MDL： MFCD08691836
- Inchi： 1S/C15H13N3O/c1-10-5-2-3-8-13(10)14-17-15(19-18-14)11-6-4-7-12(16)9-11/h2-9H,16H2,1H3
- InChI Key： IGMJMEQGMYPTHV-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=C(C=2)N)=NC(C2C=CC=CC=2C)=N1

Computed Properties

Exact Mass: 251.10600
Monoisotopic Mass: 251.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 64.9Å²

Experimental Properties

PSA: 64.94000
LogP: 3.87540

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB221693-1 g	3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline; 95%	915920-56-8		1g	€128.10	2023-01-26
abcr	AB221693-5 g	3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline; 95%	915920-56-8		5g	€365.50	2023-01-26
TRC	M359020-50mg	3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline	915920-56-8		50mg	$ 50.00	2022-06-03
TRC	M359020-100mg	3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline	915920-56-8		100mg	$ 65.00	2022-06-03
TRC	M359020-500mg	3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline	915920-56-8		500mg	$ 80.00	2022-06-03
abcr	AB221693-1g	3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline, 95%; .	915920-56-8	95%	1g	€94.10	2025-04-15
abcr	AB221693-5g	3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]aniline, 95%; .	915920-56-8	95%	5g	€381.90	2025-02-15
Chemenu	CM282269-5g	3-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)aniline	915920-56-8	95%	5g	$226	2024-07-20
eNovation Chemicals LLC	Y1241698-5g	3-[3-(2-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]ANILINE	915920-56-8	95%	5g	$355	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1532264-1g	3-(3-(O-tolyl)-1,2,4-oxadiazol-5-yl)aniline	915920-56-8	98%	1g	￥781.00	2024-04-25

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:915920-56-8)3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline

Order Number:A1190829

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:13

Price ($):169.0

Email:sales@amadischem.com

Product Official Link

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylaniline Related Literature

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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
5. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

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